Cas no 2248200-39-5 ((2S)-2-[1-(Trifluoromethyl)cyclopropyl]propan-1-ol)

• Product Name: (2S)-2-[1-(Trifluoromethyl)cyclopropyl]propan-1-ol
• CAS No: 2248200-39-5
• MF: C₇H₁₁F₃O
• MW: 168.156852960587
• CID: 6255791
• PubChem ID: 137938061
• Update Time: 2025-06-13

(2S)-2-[1-(Trifluoromethyl)cyclopropyl]propan-1-ol Chemical and Physical Properties

Names and Identifiers

• EN300-6507658
• (2S)-2-[1-(Trifluoromethyl)cyclopropyl]propan-1-ol
• 2248200-39-5

• Inchi： 1S/C7H11F3O/c1-5(4-11)6(2-3-6)7(8,9)10/h5,11H,2-4H2,1H3/t5-/m1/s1
• InChI Key： NVYPCXSBLAGBED-RXMQYKEDSA-N
• SMILES： FC(C1([C@H](C)CO)CC1)(F)F

Computed Properties

• Exact Mass: 168.07619946g/mol
• Monoisotopic Mass: 168.07619946g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 148
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 20.2Ų

Additional information on (2S)-2-[1-(Trifluoromethyl)cyclopropyl]propan-1-ol

Chemical Profile of (2S)-2-[1-(Trifluoromethyl)cyclopropyl]propan-1-ol (CAS No. 2248200-39-5)

(2S)-2-[1-(Trifluoromethyl)cyclopropyl]propan-1-ol is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, identified by its CAS number 2248200-39-5, features a unique structural motif that combines a cyclopropyl ring with a trifluoromethyl substituent, making it a promising candidate for further exploration in drug discovery and development.

The molecular structure of this compound consists of a propan-1-ol backbone with a stereochemically defined (S)-configuration at the second carbon atom. The presence of the cyclopropyl group enhances the compound's rigidity and stability, while the trifluoromethyl group introduces lipophilicity and metabolic resistance, which are critical factors in designing bioactive molecules. These structural features make (2S)-2-[1-(Trifluoromethyl)cyclopropyl]propan-1-ol an intriguing subject for synthetic chemists and pharmacologists.

In recent years, there has been growing interest in the development of novel therapeutic agents that incorporate trifluoromethyl groups. The trifluoromethyl moiety is known to improve pharmacokinetic properties such as bioavailability, metabolic stability, and binding affinity. This has led to its widespread use in the synthesis of active pharmaceutical ingredients (APIs) across various therapeutic categories, including antiviral, anti-inflammatory, and anticancer drugs. The incorporation of this group into (2S)-2-[1-(Trifluoromethyl)cyclopropyl]propan-1-ol suggests potential applications in these areas.

The stereochemistry of (2S)-2-[1-(Trifluoromethyl)cyclopropyl]propan-1-ol is another critical aspect that contributes to its pharmacological profile. Chiral centers are often essential for the biological activity of pharmaceutical compounds, as they can influence how molecules interact with biological targets. The (S)-configuration at the second carbon atom of this compound may play a crucial role in its binding interactions with enzymes and receptors, potentially modulating its biological effects.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the biological activity of compounds with greater accuracy. These tools have been instrumental in identifying promising candidates for further experimental validation. In the context of (2S)-2-[1-(Trifluoromethyl)cyclopropyl]propan-1-ol, computational studies have suggested that it may exhibit inhibitory activity against certain enzymes and receptors relevant to human health. This hypothesis is supported by the structural features that enhance its potential bioactivity.

The synthesis of (2S)-2-[1-(Trifluoromethyl)cyclopropyl]propan-1-ol presents unique challenges due to its complex structural framework. However, recent developments in synthetic methodologies have made it more feasible to produce this compound on a scalable basis. Techniques such as asymmetric synthesis and catalytic hydrogenation have been employed to achieve high enantiomeric purity, which is essential for pharmaceutical applications. These advancements have opened new avenues for exploring the therapeutic potential of this compound.

Preclinical studies have begun to shed light on the pharmacological properties of (2S)-2-[1-(Trifluoromethyl)cyclopropyl]propan-1-ol. Initial findings suggest that it may possess anti-inflammatory and analgesic effects, making it a candidate for treating conditions such as arthritis and chronic pain. Additionally, its structural features hint at potential applications in neuropharmacology, where trifluoromethyl-containing compounds have shown promise in treating neurological disorders.

The future development of (2S)-2-[1-(Trifluoromethyl)cyclopropyl]propan-1-ol will likely involve further optimization of its chemical structure to enhance its pharmacological profile. This may include modifications to improve solubility, reduce toxicity, or enhance target specificity. Collaborative efforts between synthetic chemists, pharmacologists, and biologists will be crucial in realizing the full potential of this compound.

In conclusion, (2S)-2-[1-(Trifluoromethyl)cyclopropyl]propan-1-ol is a structurally interesting compound with significant potential in pharmaceutical research. Its unique combination of stereochemistry and functional groups makes it an attractive candidate for drug discovery programs targeting various diseases. As research continues to uncover new therapeutic applications, this compound is poised to play an important role in the development of next-generation pharmaceuticals.